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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806 Get Quote

Trideca-4,7-diynal: An In-Depth Technical Review
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the current scientific literature on

Trideca-4,7-diynal. Due to the limited availability of published research on this specific

compound, this document also includes a broader overview of polyyne natural products, a

class of compounds to which Trideca-4,7-diynal belongs.

Introduction to Trideca-4,7-diynal
Trideca-4,7-diynal is a chemical entity with the molecular formula C13H18O.[1] Its structure is

characterized by a thirteen-carbon chain containing two alkyne (carbon-carbon triple bond)

functionalities at the 4th and 7th positions and a terminal aldehyde group. The presence of the

conjugated diyne system makes it a member of the polyyne class of compounds.

Despite its defined chemical structure and CAS number (87681-30-9), a thorough review of

scientific databases and literature reveals a significant scarcity of research specifically

dedicated to Trideca-4,7-diynal.[1] Information regarding its synthesis, detailed chemical

properties, biological activity, and potential applications is not readily available in published

peer-reviewed journals.
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The available quantitative data for Trideca-4,7-diynal is limited to basic molecular identifiers

and calculated properties.

Property Value Source

CAS Number 87681-30-9 [1]

Molecular Formula C13H18O [1]

Molecular Weight 190.28100 g/mol [1]

Exact Mass 190.13600 [1]

LogP 2.94270 [1]

Synthesis and Experimental Protocols
A detailed, experimentally validated synthesis of Trideca-4,7-diynal has not been reported in

the scientific literature. One chemical database suggests a potential synthetic route starting

from trideca-4,7-diyn-1-ol, which would involve the oxidation of the terminal alcohol to an

aldehyde.[1]

A generalized workflow for the synthesis of a polyyne aldehyde from its corresponding alcohol

is depicted below. This represents a plausible, though not experimentally confirmed, route to

Trideca-4,7-diynal.
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Caption: A potential synthetic workflow for Trideca-4,7-diynal.

Biological Activity and Signaling Pathways
There is no published research detailing the biological activity or mechanism of action of

Trideca-4,7-diynal.

However, the broader class of polyyne natural products exhibits a wide range of significant

biological activities.[1][2] These compounds are found in various organisms, including plants,

fungi, and bacteria.[1][3] Many polyynes have demonstrated cytotoxic, antimicrobial, and anti-

inflammatory properties.[3][4] For instance, falcarindiol, a polyyne found in carrots, has been
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studied for its potential anticancer effects.[3] In bacteria, polyynes can act as chemical defense

agents against competing microbes.[4]

The biological activity of polyynes is often attributed to their rigid, electron-rich triple bond

systems, which can interact with biological macromolecules. The specific mechanisms of action

vary widely and are an active area of research.

Given the lack of specific data for Trideca-4,7-diynal, a hypothetical workflow for investigating

its biological activity is presented below.
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Caption: A generalized workflow for the biological evaluation of a novel compound.

Future Directions
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The lack of research on Trideca-4,7-diynal presents an opportunity for novel investigations.

Key areas for future research include:

Chemical Synthesis: Development and optimization of a synthetic route to produce sufficient

quantities of Trideca-4,7-diynal for further study.

Structural Characterization: Detailed spectroscopic analysis (NMR, IR, MS) to confirm the

structure and stereochemistry of the synthesized compound.

Biological Screening: Evaluation of the biological activity of Trideca-4,7-diynal in a variety of

assays, including antimicrobial, anticancer, and anti-inflammatory models.

Mechanism of Action Studies: If biological activity is observed, further studies to elucidate the

molecular targets and signaling pathways involved.

Conclusion
Trideca-4,7-diynal is a largely uncharacterized polyyne. While its basic chemical properties

can be inferred, there is a notable absence of experimental data regarding its synthesis,

biological activity, and potential applications. The broader class of polyynes is a rich source of

bioactive natural products, suggesting that Trideca-4,7-diynal may also possess interesting

biological properties. Further research is required to unlock the scientific potential of this

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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